4-(3,5-Dimethoxyphenyl)-5-Nitrocyclohexene

• CAS No.: 89261-29-0
• Molecular Formula: C14H17NO4
• Molecular Weight: 263.29 g/mol
• IUPAC Name: 1,3-dimethoxy-5-(6-nitrocyclohex-3-en-1-yl)benzene
• InChI: InChI=1S/C14H17NO4/c1-18-11-7-10(8-12(9-11)19-2)13-5-3-4-6-14(13)15(16)17/h3-4,7-9,13-14H,5-6H2,1-2H3
• InChI Key: BGTRLCXKULKJCB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C2CC=CCC2[N+](=O)[O-])OC

Description

4-(3,5-Dimethoxyphenyl)-5-Nitrocyclohexene is a useful research compound. Its molecular formula is C14H17NO4 and its molecular weight is 263.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A stainless steel pressure vessel was charged with 28.6 g. (0.137 mole) 3,5-dimethoxy-beta-nitrostyrene, 20 g. (0.378 mole) butadiene, 40 ml. toluene and a few crystals of hydroquinone. The vessel was cooled to -78° C. under a nitrogen atmosphere and sealed. The sealed vessel was heated at 100° C. for 48 hours, cooled and the reaction mixture concentrated under nitrogen. The residual solid was crystallized from methanol to afford 29.8 g. of title compound, M.P. 80.5°-82° C. J. Org. Chem., 27, 376 (1962) reported M.P. 73°-75° C. 1H-NMR (CDCl3) ppm (delta): 3.75 (s, 6H, OCH3), 4.95 (m, 1H, CHNO2), 5.75 (s, 2H, olefin), 6.40 (s, 3H, aromatic).